![molecular formula C12H16BBrO3 B6323749 2-Bromo-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol CAS No. 2096997-43-0](/img/structure/B6323749.png)
2-Bromo-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Bromo-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol (BTP) is a boron-containing compound that has recently been studied for its potential medicinal applications. BTP is a small molecule that has been found to possess anti-inflammatory, anti-cancer, and anti-viral properties. It has been studied for its ability to modulate the activity of enzymes, receptors, and transcription factors, and its potential to be used as a drug in the treatment of various diseases.
Scientific Research Applications
2-Bromo-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol has been studied for its potential medicinal applications. It has been found to possess anti-inflammatory, anti-cancer, and anti-viral properties, and has been studied for its ability to modulate the activity of enzymes, receptors, and transcription factors. This compound has been used in studies to investigate the role of boron in cell signaling, and has been used to study the effects of boron on the production of reactive oxygen species. This compound has also been studied for its potential use as a drug in the treatment of various diseases, including cancer, inflammation, and viral infections.
Mechanism of Action
2-Bromo-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol has been found to interact with a variety of biological targets, including enzymes, receptors, and transcription factors. It has been found to interact with the transcription factor NF-κB, which is involved in the regulation of inflammation and the immune response. This compound has also been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been found to interact with the enzyme tyrosine kinase, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been found to possess anti-inflammatory, anti-cancer, and anti-viral properties. It has been found to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes. This compound has also been found to inhibit the growth of cancer cells and to inhibit the replication of viruses, such as HIV and hepatitis C.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Bromo-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol in laboratory experiments include its low cost, its availability, and its stability. This compound is also relatively safe to use, as it does not produce toxic byproducts. The main limitation of using this compound in laboratory experiments is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
Future research into 2-Bromo-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol should focus on its potential applications in the treatment of various diseases. Studies should focus on the mechanism of action of this compound and its effects on various biological targets, such as enzymes, receptors, and transcription factors. Studies should also focus on the potential of this compound to be used as a drug in the treatment of various diseases, including cancer, inflammation, and viral infections. Additionally, further research should be conducted on the safety and efficacy of this compound, as well as its potential side effects. Finally, further research should be conducted on the potential of this compound to be used as a dietary supplement or as a food additive.
Synthesis Methods
2-Bromo-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol can be synthesized from the reaction of 4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol (TMP) with bromine in aqueous solution. The reaction is carried out at a temperature of 80°C for 2 hours. The reaction is catalyzed by a base, such as sodium hydroxide, and the reaction product is isolated by filtration and then purified by recrystallization.
properties
IUPAC Name |
2-bromo-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BBrO3/c1-8-7-12(2,3)17-13(16-8)9-4-5-11(15)10(14)6-9/h4-6,8,15H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDOBCTRLHHBISA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(CC(O1)(C)C)C)C2=CC(=C(C=C2)O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BBrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.97 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.